Cas no 2034398-56-4 (3-cyano-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzamide)

• Product Name: 3-cyano-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzamide
• CAS No: 2034398-56-4
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 5896471
• PubChem ID: 92065254
• Update Time: 2025-05-20

3-cyano-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzamide
• 3-cyano-N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]benzamide
• 3-cyano-N-(2-(furan-2-yl)-2-thiomorpholinoethyl)benzamide
• F6353-6105
• 3-cyano-N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]benzamide
• 2034398-56-4
• AKOS026687875

• Inchi： 1S/C18H19N3O2S/c19-12-14-3-1-4-15(11-14)18(22)20-13-16(17-5-2-8-23-17)21-6-9-24-10-7-21/h1-5,8,11,16H,6-7,9-10,13H2,(H,20,22)
• InChI Key： BGZSFNPQHVKVCF-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1=CC=CO1)CNC(C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-cyano-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzamide

Introduction to Compound with CAS No. 2034398-56-4 and Product Name: 3-cyano-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzamide

The compound with the CAS number 2034398-56-4 and the product name 3-cyano-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a cyano group, a furan ring, and a thiomorpholine moiety, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities and structural complexity. The 3-cyano-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzamide molecule is no exception. The incorporation of the furan ring into the benzamide core enhances its pharmacological properties by introducing additional sites for hydrogen bonding and electronic interactions with biological targets. This structural feature has been widely studied in the context of developing novel therapeutic agents.

The thiomorpholine group in the molecule adds another layer of complexity, contributing to its solubility and bioavailability. Thiomorpholine derivatives have been extensively investigated for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The combination of these functional groups in 3-cyano-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzamide suggests a multifaceted approach to drug design, potentially targeting multiple disease mechanisms simultaneously.

Recent studies have highlighted the importance of cyano-substituted benzamides in medicinal chemistry. The cyano group not only enhances the lipophilicity of the molecule but also serves as a site for further chemical derivatization. This versatility has made cyano-substituted benzamides valuable tools in the development of small-molecule drugs. The presence of this group in 3-cyano-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzamide underscores its potential as a lead compound for further pharmacological investigations.

The furan ring is another critical structural element that contributes to the biological activity of this compound. Furan derivatives have been reported to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The electronic properties of the furan ring can influence the reactivity and binding affinity of the molecule, making it an attractive moiety for drug design. In 3-cyano-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzamide, the furan ring is positioned strategically to interact with biological targets, enhancing its therapeutic potential.

The thiomorpholine moiety is known for its ability to enhance drug solubility and improve pharmacokinetic profiles. This structural feature has been successfully employed in various drug candidates, demonstrating its utility in improving oral bioavailability. In 3-cyano-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzamide, the thiomorpholine group is integrated into the benzamide core, creating a stable scaffold that can be further modified for optimal biological activity.

Current research in medicinal chemistry emphasizes the importance of rational drug design, where structural features are carefully selected to optimize biological activity. The compound 3-cyano-N-2-(furan-2-yl)-2-(thiomorpholin-4-yilethylbenzamide exemplifies this approach by combining multiple functional groups that are known to enhance pharmacological properties. The cyano group, furan ring, and thiomorpholine moiety work synergistically to create a molecule with high potential for further development.

In conclusion, the compound with CAS number 2034398-56-4 and product name 3-cyano-N-2-(furan - 2 - yl ) - 2 - ( thiomorpholin - 4 - yl ) ethylbenzamide represents a promising candidate for pharmaceutical research and development. Its unique structural features make it a versatile scaffold for further chemical modifications and biological evaluations. As research in heterocyclic compounds continues to advance, molecules like this are expected to play a crucial role in the discovery of novel therapeutic agents.